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Compound of Interest

Compound Name: Calcium nitrate

Cat. No.: B158867 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Content: This guide provides a comprehensive overview of the thermal decomposition of

calcium nitrate tetrahydrate, Ca(NO₃)₂·4H₂O. It details the sequential stages of

decomposition, presents key quantitative data from thermal analysis studies, outlines typical

experimental protocols, and visualizes the core processes for enhanced understanding.

Introduction
Calcium nitrate tetrahydrate, Ca(NO₃)₂·4H₂O, is an inorganic salt with significant applications

in agriculture as a fertilizer, in construction as a concrete admixture, and in thermal energy

storage as a phase change material.[1] Its dissolution in water is highly endothermic, which has

led to its use in regenerable cold packs.[1] For professionals in research and development,

including those in pharmaceuticals who may encounter this material in various contexts (e.g.,

as a raw material or in related chemical processes), a thorough understanding of its thermal

behavior is critical for ensuring process safety, stability, and product quality.

This document details the multi-stage thermal decomposition of calcium nitrate tetrahydrate, a

process that involves melting, a series of dehydration steps, and the eventual decomposition of

the anhydrous salt into solid and gaseous products.
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The thermal decomposition of calcium nitrate tetrahydrate is not a single-step event but a

sequence of physical and chemical changes that occur over a wide temperature range. The

process can be broadly categorized into three main stages: melting and dehydration, a period

of stability of the anhydrous salt, and the final decomposition of anhydrous calcium nitrate.[2]

[3][4]

Stage 1: Melting and Dehydration (Approx. 42°C - 220°C)

The process begins with the melting of the tetrahydrate crystal. Calcium nitrate tetrahydrate

has a low melting point, typically around 42.7°C (317.1 K).[1][5] Some studies note this as an

incongruent melting process, where the salt dissolves in its own water of hydration, forming a

saturated solution.[6][7][8]

Following melting, the water of hydration is released in a stepwise manner. While the exact

intermediate hydrates can be complex to isolate, thermal analysis studies consistently show

multiple dehydration steps.[3][9][10] One common pathway involves the sequential loss of

water molecules to form anhydrous calcium nitrate (Ca(NO₃)₂).[9][10]

Step 1a: Melting of Ca(NO₃)₂·4H₂O.

Step 1b: Stepwise release of 4 moles of H₂O.

Stage 2: Anhydrous Calcium Nitrate (Approx. 220°C - 550°C)

Once dehydration is complete, the resulting anhydrous calcium nitrate remains stable over a

significant temperature range.[2][3][4]

Stage 3: Decomposition of Anhydrous Salt (Above 550°C)

The final stage begins with the melting of the anhydrous calcium nitrate at approximately 550-

561°C.[1][6][9][11] Shortly after melting, it decomposes into solid calcium oxide (CaO) and

gaseous products, primarily nitrogen dioxide (NO₂) and oxygen (O₂).[1][12][13] Some studies

also report the evolution of nitric oxide (NO), with the ratio of NO to NO₂ potentially changing as

the decomposition progresses.[3][9][10] The overall decomposition reaction is:

2Ca(NO₃)₂(l) → 2CaO(s) + 4NO₂(g) + O₂(g)[1][12][13]
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The decomposition is generally complete by approximately 775°C.[2]

Ca(NO₃)₂·4H₂O (s)
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Caption: Thermal decomposition pathway of Calcium Nitrate Tetrahydrate.

Quantitative Data Summary
The following tables summarize the key quantitative data derived from thermal analysis studies

of calcium nitrate tetrahydrate. Temperatures can vary based on experimental conditions such

as heating rate and atmospheric pressure.

Table 1: Thermal Transition Temperatures

Event Compound
Temperature
Range (°C)

Temperature
Range (K)

Source

Melting of

Hydrate
Ca(NO₃)₂·4H₂O 42.7 - 50 315.8 - 323.1 [1][5][9]

Dehydration Ca(NO₃)₂·4H₂O 50 - 220 323.1 - 493.1 [3][9][10]

Melting of

Anhydrous Salt
Ca(NO₃)₂ 550 - 561 823.1 - 834.1 [1][6][9][11]

Decomposition of

Anhydrous Salt
Ca(NO₃)₂ > 550 - 775 > 823.1 - 1048.1 [1][2][9][10]

Table 2: Enthalpy and Mass Loss Data

Process Parameter Value Unit Source

Melting of

Hydrate

Enthalpy of

Fusion (ΔH_fus)
36.6 ± 0.2 kJ/mol [2][5]

Dehydration
Theoretical Mass

Loss
30.5% % of initial mass Stoichiometric

Decomposition
Theoretical Mass

Loss
45.7%

% of anhydrous

mass
Stoichiometric
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The characterization of the thermal decomposition of calcium nitrate tetrahydrate is primarily

conducted using thermoanalytical techniques. A common and powerful approach is combined

Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Evolved Gas

Analysis (EGA) via Mass Spectrometry (MS) or Fourier-Transform Infrared Spectroscopy

(FTIR).

Protocol: TGA-DSC-MS Analysis
1. Objective: To determine the temperature and enthalpy of thermal transitions and identify the

evolved gaseous products during the decomposition of Ca(NO₃)₂·4H₂O.

2. Materials & Equipment:

Calcium Nitrate Tetrahydrate (Ca(NO₃)₂·4H₂O) sample.

Combined TGA-DSC instrument.

Quadrupole Mass Spectrometer (MS) coupled to the TGA outlet.

High-purity inert gas (e.g., Nitrogen, Argon).

Alumina or platinum crucibles.

Microbalance.

3. Sample Preparation:

Accurately weigh 5-10 mg of the Ca(NO₃)₂·4H₂O sample into a clean, tared TGA crucible.

Record the exact mass.

Place the crucible onto the TGA autosampler or manual sample holder.

4. Instrument Setup & Execution:

Gas Flow: Purge the TGA furnace and balance with an inert gas (e.g., Nitrogen) at a flow

rate of 20-50 mL/min to provide a controlled atmosphere.
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MS Setup: Turn on the MS and ensure the heated transfer line to the TGA is at a stable

temperature (e.g., 200°C) to prevent condensation of evolved gases. Begin monitoring

relevant m/z ratios for expected products (e.g., m/z 18 for H₂O, 30 for NO, 46 for NO₂, 32 for

O₂).

Thermal Program:

Equilibrate the sample at a starting temperature, e.g., 30°C.

Heat the sample from 30°C to 800°C at a constant heating rate of 10 K/min.[5][9]

Hold at 800°C for 5-10 minutes to ensure complete reaction.

Cool the furnace back to room temperature.

5. Data Analysis:

TGA Curve: Analyze the mass vs. temperature plot. Determine the onset temperature and

percentage mass loss for each decomposition step.

DSC Curve: Analyze the heat flow vs. temperature plot. Identify endothermic and exothermic

peaks. Determine onset temperatures and integrate peak areas to calculate enthalpies of

transition (e.g., melting, decomposition).

MS Data: Correlate the ion current signals for specific m/z values with the mass loss events

observed in the TGA curve to definitively identify the evolved gases at each stage.
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Sample Preparation
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Caption: Experimental workflow for TGA-DSC-MS analysis.
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Relevance and Applications
While not typically a direct pharmaceutical active ingredient, understanding the thermal

properties of calcium nitrate is crucial for several reasons:

Process Safety: The decomposition releases oxidizing gases like NO₂ and O₂. Processes

involving heating calcium nitrate must be designed with appropriate ventilation and material

compatibility to prevent hazardous conditions.

Formulation Stability: If used as an excipient or in a formulation, its low melting point and

subsequent dehydration could impact the physical stability, moisture content, and integrity of

a final product upon storage or mild heating.

Synthesis Intermediate: In chemical synthesis, calcium nitrate can be a byproduct or

precursor.[1][11] Its thermal decomposition is a known route to produce calcium oxide (lime)

and nitrogen oxides, which can be recycled to produce nitric acid.[11]

Biomaterials: Calcium oxide, the decomposition product, is a component in some bioactive

glasses and cements. The thermal decomposition of calcium nitrate precursors is a method

used in the synthesis of these materials.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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